Cas no 37663-42-6 (1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 37663-42-6
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• MDL: MFCD08909181
• CID: 922479
• PubChem ID: 10266406
• Update Time: 2025-08-04

1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1''-BENZYL-3H-SPIRO[2-BENZOFURAN-1,4''-PIPERIDIN]-3-ONE
• 1'-benzylspiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• 1'-Benzyl-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
• 1'-(phenylmethyl)-spiro[isobenzofuran-1(3H),4'-piperidin]-3-one
• AS-69357
• 1''-benzylspiro[1,3-dihydroisobenzofuran-1,4''-(hexahydropyridine)]-3-one
• RZXNEAPKBXXMQP-UHFFFAOYSA-N
• SB36915
• AKOS024260449
• W17349
• 1'-benzyl-1,3-dihydrospiro[isobenzofuran-1,4'-piperidine]-3-one
• DTXSID40437639
• CS-0060532
• BDBM50108658
• CHEMBL343793
• 1'-BENZYL-3H-SPIRO[2-BENZOFURAN-1,4'-PIPERIDIN]-3-ONE
• MFCD08909181
• 37663-42-6
• SCHEMBL747866

• MDL： MFCD08909181
• Inchi： 1S/C19H19NO2/c21-18-16-8-4-5-9-17(16)19(22-18)10-12-20(13-11-19)14-15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key： RZXNEAPKBXXMQP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21CCN(CC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Introduction to 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 37663-42-6)

1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is a structurally intricate heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 37663-42-6, belongs to a class of spirocyclic molecules that exhibit unique physicochemical properties and biological activities. The spirocyclic core, consisting of a fused benzofuran and piperidine ring system, contributes to its distinct electronic and steric characteristics, making it a promising scaffold for drug discovery.

The benzyl substituent at the 1'-position introduces additional functional diversity, enabling various chemical modifications that can fine-tune the pharmacological profile of the molecule. Such modifications are crucial in developing novel therapeutic agents with enhanced efficacy and reduced side effects. The spiro[2-benzofuran-1,4'-piperidine] framework is particularly interesting due to its ability to interact with biological targets in multiple ways, including through hydrogen bonding, hydrophobic interactions, and π-stacking effects.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their potential as pharmacophores in drug development. The structural motif of 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has been explored for its potential applications in treating a variety of diseases, including neurological disorders, cancer, and infectious diseases. The benzofuran ring segment is known for its presence in several bioactive natural products and synthetic drugs, while the piperidine ring enhances metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with improved pharmacokinetic properties. For instance, modifications at the benzyl position can alter the lipophilicity and solubility of the molecule, which are critical factors in drug absorption, distribution, metabolism, and excretion (ADME). Additionally, the spirocyclic structure can be further functionalized to introduce pharmacophoric elements that enhance binding affinity to biological targets.

The synthesis of 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the spirocyclic core, followed by functional group interconversions to introduce the benzyl substituent and other desired moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

Recent studies have demonstrated the potential of 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one as an intermediate in the synthesis of more complex drug candidates. For example, researchers have explored its use in generating derivatives with anti-inflammatory or antiviral properties. The compound's ability to serve as a versatile building block underscores its importance in medicinal chemistry libraries.

The biological activity of 1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has been investigated through both computational modeling and experimental assays. Computational studies have predicted favorable interactions between this molecule and various biological targets, while experimental evaluations have provided insights into its pharmacological effects. These studies have laid the groundwork for further exploration of its therapeutic potential.

In conclusion,1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 37663-42-6) represents a structurally fascinating and biologically relevant compound with significant implications for drug discovery. Its unique spirocyclic framework and functionalizable substituents make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound,1'-benzyl-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is poised to play an increasingly important role in addressing unmet medical needs.